Dehydroagastol Dehydroagastol
Brand Name: Vulcanchem
CAS No.: 142182-52-3
VCID: VC21123333
InChI: InChI=1S/C21H26O4/c1-10(2)15-18(23)16-14(22)9-13-12(4)11(3)7-8-21(13,5)17(16)19(24)20(15)25-6/h11,13,23-24H,1,4,7-9H2,2-3,5-6H3/t11-,13-,21-/m0/s1
SMILES: CC1CCC2(C(C1=C)CC(=O)C3=C2C(=C(C(=C3O)C(=C)C)OC)O)C
Molecular Formula: C21H26O4
Molecular Weight: 342.4 g/mol

Dehydroagastol

CAS No.: 142182-52-3

Cat. No.: VC21123333

Molecular Formula: C21H26O4

Molecular Weight: 342.4 g/mol

* For research use only. Not for human or veterinary use.

Dehydroagastol - 142182-52-3

Specification

CAS No. 142182-52-3
Molecular Formula C21H26O4
Molecular Weight 342.4 g/mol
IUPAC Name (2S,4aS,10aS)-5,8-dihydroxy-6-methoxy-2,4a-dimethyl-1-methylidene-7-prop-1-en-2-yl-3,4,10,10a-tetrahydro-2H-phenanthren-9-one
Standard InChI InChI=1S/C21H26O4/c1-10(2)15-18(23)16-14(22)9-13-12(4)11(3)7-8-21(13,5)17(16)19(24)20(15)25-6/h11,13,23-24H,1,4,7-9H2,2-3,5-6H3/t11-,13-,21-/m0/s1
Standard InChI Key YAYJIXJFUFMWFD-KDKPCJNHSA-N
Isomeric SMILES C[C@H]1CC[C@]2([C@H](C1=C)CC(=O)C3=C2C(=C(C(=C3O)C(=C)C)OC)O)C
SMILES CC1CCC2(C(C1=C)CC(=O)C3=C2C(=C(C(=C3O)C(=C)C)OC)O)C
Canonical SMILES CC1CCC2(C(C1=C)CC(=O)C3=C2C(=C(C(=C3O)C(=C)C)OC)O)C

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